Cas no 1142947-49-6 ((5-Pentanoyl-1-benzothiophen-2-yl)boronic acid)

• Product Name: (5-Pentanoyl-1-benzothiophen-2-yl)boronic acid
• CAS No: 1142947-49-6
• MF: C₁₃H₁₅BO₃S
• MW: 262.132402658463
• CID: 2153380
• Update Time: 2023-08-05

(5-Pentanoyl-1-benzothiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-pentanoylbenzo[b]thiophen-2-yl-2-boronic acid
• (5-Pentanoyl-1-benzothiophen-2-yl)boronic acid

• Inchi： 1S/C13H15BO3S/c1-2-3-4-11(15)9-5-6-12-10(7-9)8-13(18-12)14(16)17/h5-8,16-17H,2-4H2,1H3
• InChI Key： ASEKSLPBDCZGNO-UHFFFAOYSA-N
• SMILES： S1C(B(O)O)=CC2=C1C=CC(=C2)C(CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 298
• Topological Polar Surface Area: 85.8